Cas no 2388-80-9 (Tetradecanoic acid, 11-oxo-)

Tetradecanoic acid, 11-oxo- structure
Tetradecanoic acid, 11-oxo- structure
Product Name:Tetradecanoic acid, 11-oxo-
CAS No:2388-80-9
MF:C14H26O3
MW:242.354444980621
CID:1415543
PubChem ID:19100431
Update Time:2025-04-20

Tetradecanoic acid, 11-oxo- Chemical and Physical Properties

Names and Identifiers

    • Tetradecanoic acid, 11-oxo-
    • 11-oxotetradecanoic acid
    • 2388-80-9
    • 11-Oxomyristic acid
    • SCHEMBL8751019
    • DTXSID10598069
    • Inchi: 1S/C14H26O3/c1-2-10-13(15)11-8-6-4-3-5-7-9-12-14(16)17/h2-12H2,1H3,(H,16,17)
    • InChI Key: SNVHAMLKEHTJMA-UHFFFAOYSA-N
    • SMILES: O=C(CCC)CCCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 242.18828
  • Monoisotopic Mass: 242.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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